Cas no 2034247-66-8 (1-(4-fluorophenyl)-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]methanesulfonamide)

• Product Name: 1-(4-fluorophenyl)-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]methanesulfonamide
• CAS No: 2034247-66-8
• MF: C₁₈H₁₉FN₄O₃S
• MW: 390.4319
• CID: 5347838
• Update Time: 2025-06-25

1-(4-fluorophenyl)-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• JHUPHRAFWIXKOK-WKILWMFISA-N
• N-((1r,4r)-4-((3-cyanopyrazin-2-yl)oxy)cyclohexyl)-1-(4-fluorophenyl)methanesulfonamide
• N-[4-(3-cyanopyrazin-2-yl)oxycyclohexyl]-1-(4-fluorophenyl)methanesulfonamide
• 1-(4-fluorophenyl)-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]methanesulfonamide

• Inchi： 1S/C18H19FN4O3S/c19-14-3-1-13(2-4-14)12-27(24,25)23-15-5-7-16(8-6-15)26-18-17(11-20)21-9-10-22-18/h1-4,9-10,15-16,23H,5-8,12H2
• InChI Key： JHUPHRAFWIXKOK-UHFFFAOYSA-N
• SMILES： S(C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])F)(N([H])C1([H])C([H])([H])C([H])([H])C([H])(C([H])([H])C1([H])[H])OC1C(C#N)=NC([H])=C([H])N=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 616
• XLogP3: 2.2
• Topological Polar Surface Area: 113

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-(4-fluorophenyl)-N-[(1r,4r)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]methanesulfonamide

Introduction to 1-(4-fluorophenyl)-N-[(1R,4R)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]methanesulfonamide (CAS No. 2034247-66-8)

1-(4-fluorophenyl)-N-[(1R,4R)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]methanesulfonamide (CAS No. 2034247-66-8) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry and drug discovery. The presence of multiple pharmacophoric elements, including a fluorophenyl moiety, a cyclohexyl ring with specific stereochemistry, and an N-methanesulfonamide group, contributes to its complex interactions with biological targets.

The fluorophenyl substituent is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceuticals to enhance metabolic stability, binding affinity, and pharmacokinetic profiles. In the context of this compound, the 4-fluorine position on the phenyl ring likely plays a crucial role in modulating its interactions with biological receptors. This feature aligns with the broader trend in drug development where fluorinated aromatic compounds are valued for their ability to improve drug efficacy and selectivity.

The core structure of 1-(4-fluorophenyl)-N-[(1R,4R)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]methanesulfonamide features a chiral cyclohexyl ring with (1R,4R) stereochemistry. The stereochemical configuration of the cyclohexane derivative is critical for its biological activity, as enantiomers can exhibit markedly different pharmacological effects. The precise stereochemical arrangement ensures optimal binding to biological targets, which is a key consideration in the design of novel therapeutic agents. This aspect underscores the importance of stereochemical control in medicinal chemistry and highlights the compound's potential as a lead molecule for further optimization.

The presence of a 3-cyanopyrazin-2-yl group attached to the cyclohexyl ring via an oxygen atom introduces another layer of complexity to the molecule. Pyrazine derivatives are well-known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties. The cyanopyrazinyl moiety likely contributes to the compound's ability to interact with specific enzymes or receptors involved in disease pathways. This structural feature makes it an attractive candidate for further exploration in drug discovery efforts aimed at modulating these pathways.

The terminal N-methanesulfonamide group is another significant pharmacophore in this compound. Sulfonamides are a class of compounds that have been widely used in medicine due to their broad spectrum of biological activities. They can act as inhibitors or modulators of various enzymes and receptors, making them valuable tools in therapeutic research. The methanesulfonamide moiety in this compound may contribute to its solubility and bioavailability, which are critical factors in drug development. Additionally, sulfonamides are known for their ability to form hydrogen bonds with biological targets, which can enhance binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions between 1-(4-fluorophenyl)-N-[(1R,4R)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]methanesulfonamide and biological targets. These studies have revealed that the compound's unique structural features allow it to bind effectively to proteins involved in various disease pathways. For instance, computational analyses suggest that the fluorophenyl and cyanopyrazin-2-yl moieties interact with key residues in target proteins, while the chiral cyclohexyl ring ensures optimal orientation for binding. These findings provide valuable insights for the rational design of derivatives with enhanced potency and selectivity.

In vitro studies have begun to explore the potential therapeutic applications of 1-(4-fluorophenyl)-N-[(1R,4R)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]methanesulfonamide. Initial results indicate that the compound exhibits inhibitory activity against certain enzymes and receptors relevant to conditions such as inflammation and cancer. The combination of pharmacophores present in its structure suggests that it may act as a multitargeted ligand, capable of modulating multiple pathways simultaneously. This multitargeting approach has gained traction in drug development due to its potential to address complex diseases more effectively than single-target agents.

The synthesis of 1-(4-fluorophenyl)-N-[(1R,4R)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]methanesulfonamide presents several challenges due to its complex structure. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as asymmetric synthesis and transition-metal catalysis have been employed to construct the chiral cyclohexane derivative efficiently. These advancements have opened up new avenues for exploring analogs of this compound with modified scaffolds or additional functional groups.

The pharmacokinetic properties of 1-(4-fluorophenyl)-N-[(1R,4R)-4-[(3-cyanopyrazin-2-yl)oxy]cyclohexyl]methanesulfonamide are also under investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its potential as a therapeutic agent. Preliminary studies suggest that the compound exhibits reasonable oral bioavailability and metabolic stability under certain conditions. However, further research is needed to optimize its pharmacokinetic profile and ensure its suitability for clinical applications.

The future direction of research on 1-(4-fluorophenyl)-N-[(1R,4R)-4-[ (3-cyanopyrazin -2 - yl ) oxy ] cyc lohex yl ] meth anes ulfon am ide ( CAS No . 20342 47 -66 -8) will likely focus on developing derivatives with improved efficacy and reduced side effects. Structure-based drug design approaches will be employed to modify specific regions of the molecule while maintaining its core pharmacological properties. Additionally, preclinical studies will be conducted to evaluate its safety profile and therapeutic potential in animal models before moving on to human trials.

In conclusion, 1 -( 4 - fluoro phen yl ) - N - [ ( 1 R , 4 R ) - 4 - [ ( 3 - cyano pyra zin -2 - yl ) oxy ] cyc lo hex yl ] meth anes ulfon am ide ( CAS No . 20342 47 -66 -8) represents a promising candidate for further development as a therapeutic agent . Its unique structural features , combined with preliminary evidence of biological activity , make it an attractive target for medicinal chemistry efforts . As research continues , this compound has the potential to contribute significantly to advancements in drug discovery and treatment strategies for various diseases .